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Compound of Interest

Compound Name:
Dimethyl 2,2-

bis(hydroxymethyl)malonate

CAS No.: 35329-73-8

Cat. No.: B028501

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate, a valuable building block in organic synthesis. The procedure is

based on the well-established base-catalyzed hydroxymethylation of dimethyl malonate using

formaldehyde. This application note includes a step-by-step experimental protocol, a summary

of required materials and their properties, and a workflow diagram for clarity. The described

method is robust, offering good yields and high purity of the final product, which is a versatile

intermediate for the preparation of various substituted malonic esters and other complex

molecules.
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Dimethyl 2,2-bis(hydroxymethyl)malonate is a key intermediate in synthetic organic

chemistry, primarily utilized in the construction of more complex molecular architectures. Its

bifunctional nature, possessing two hydroxyl groups and two methyl ester moieties, allows for a

variety of subsequent chemical transformations. This compound serves as a precursor for the

synthesis of substituted acrylic esters, isobutyric esters, and heterocyclic compounds. The

synthesis is achieved through a base-catalyzed reaction between dimethyl malonate and

formaldehyde, a classic example of a hydroxymethylation reaction.

Reaction Scheme
The overall reaction for the synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate is as

follows:

Data Presentation
Table 1: Reactants and Product Properties

Compoun
d Name

Formula
Molecular
Weight (
g/mol )

Molar
Equivalen
t

Amount
(g)

Moles
(mol)

Density
(g/mL)

Dimethyl

Malonate
C₅H₈O₄ 132.11 1.0 132.11 1.0 1.154

Formaldeh

yde (37%

solution)

CH₂O 30.03 2.0 162.2 2.0 ~1.09

Potassium

Carbonate

(anhydrous

)

K₂CO₃ 138.21 Catalyst 10.0 0.072 2.43

Product:

Dimethyl

2,2-

bis(hydroxy

methyl)mal

onate

C₇H₁₂O₆ 192.17 - - - -
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Experimental Protocol
This protocol is adapted from a similar, well-established procedure for the diethyl analog.

Materials:

Dimethyl malonate (≥99%)

Formaldehyde solution (37% in H₂O)

Potassium carbonate (anhydrous, powder)

Diethyl ether (anhydrous)

Sodium sulfate (anhydrous)

Saturated aqueous ammonium sulfate solution

Ice

500 mL three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup:
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In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a thermometer, place 162.2 g of 37% formaldehyde solution (2.0

mol).

Cool the flask in an ice-water bath to 10-15 °C.

Slowly add 10.0 g of anhydrous potassium carbonate to the stirred formaldehyde solution.

Addition of Dimethyl Malonate:

Place 132.11 g (1.0 mol) of dimethyl malonate in the dropping funnel.

Add the dimethyl malonate dropwise to the cooled, stirred formaldehyde-carbonate

mixture over a period of approximately 1.5 to 2 hours.

Maintain the reaction temperature between 15-20 °C throughout the addition.

Reaction:

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for an additional 3 hours. The reaction mixture will become a clear, single

phase.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Add 150 mL of a saturated aqueous ammonium sulfate solution to the separatory funnel

and shake vigorously. This will help to break any emulsions.

Extract the aqueous layer with diethyl ether (3 x 100 mL).

Combine the organic extracts.

Drying and Solvent Removal:

Dry the combined organic extracts over anhydrous sodium sulfate for at least 1 hour.

Filter the drying agent and wash it with a small amount of fresh diethyl ether.
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Remove the diethyl ether using a rotary evaporator. The temperature of the water bath

should not exceed 40 °C.

Purification:

The resulting crude product, a viscous oil, can be purified by vacuum distillation or

crystallization. For crystallization, dissolve the oil in a minimal amount of warm ethyl

acetate and cool in an ice bath to induce crystallization.

Collect the crystals by vacuum filtration and wash with a small amount of cold ethyl

acetate.

Dry the crystals under vacuum to obtain pure Dimethyl 2,2-
bis(hydroxymethyl)malonate.

Expected Yield:

Based on analogous reactions with diethyl malonate which can yield between 72-90%[1][2], a

similar yield is anticipated for the dimethyl ester.

Mandatory Visualization

Start
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Caption: Step-by-step workflow for the synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate.

Safety Precautions
Formaldehyde: is a known carcinogen and should be handled in a well-ventilated fume hood.

Dimethyl malonate: can cause eye irritation.
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Potassium carbonate: is a mild base; avoid contact with skin and eyes.

Diethyl ether: is extremely flammable; ensure there are no ignition sources nearby.

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Conclusion
The protocol described provides a reliable and scalable method for the synthesis of Dimethyl
2,2-bis(hydroxymethyl)malonate. The starting materials are readily available and the

procedure employs standard laboratory techniques. The resulting product is of high purity and

can be used in a variety of subsequent synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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